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Compound of Interest

Compound Name: 9-Methylnonacosane

Cat. No.: B15443250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for

the structural elucidation of organic molecules. This guide provides a detailed comparison of

expected ¹H and ¹³C NMR data for 9-Methylnonacosane, offering a robust methodology for its

structural confirmation. The presented data is based on established principles of NMR

spectroscopy and typical chemical shifts for alkanes.

Data Presentation: Predicted NMR Chemical Shifts
The structural integrity of 9-Methylnonacosane (C₃₀H₆₂) can be unequivocally confirmed by

analyzing its ¹H and ¹³C NMR spectra.[1][2] Due to the molecule's asymmetry around the chiral

center at C9, a distinct set of signals is expected for each unique carbon and proton

environment. The predicted chemical shifts are summarized in the tables below.

Table 1: Predicted ¹H NMR Chemical Shifts for 9-Methylnonacosane
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Protons
Chemical Shift (δ,
ppm)

Multiplicity Integration

CH₃ (C1) & CH₃ (C30) ~ 0.88 Triplet 6H

CH₃ (at C9) ~ 0.85 Doublet 3H

CH₂ (C2, C29) ~ 1.27 Sextet 4H

CH₂ (bulk chain) ~ 1.25 Broad Singlet ~ 42H

CH (C9) ~ 1.55 Multiplet 1H

CH₂ (C8, C10) ~ 1.20 Multiplet 4H

Table 2: Predicted ¹³C NMR Chemical Shifts for 9-Methylnonacosane

Carbon Chemical Shift (δ, ppm)

C1 & C30 ~ 14.1

C2 & C29 ~ 22.7

C3 & C28 ~ 31.9

CH₃ (at C9) ~ 19.8

C9 ~ 34.5

C8 & C10 ~ 36.8

C7 & C11 ~ 27.2

C20 to C27 ~ 29.7 (bulk)

C4 to C6, C12 to C19 ~ 29.4 - 29.6

Experimental Protocols
A detailed methodology for acquiring high-quality NMR data is crucial for accurate structural

determination.

Sample Preparation:
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Weigh approximately 10-20 mg of the synthesized 9-Methylnonacosane.

Dissolve the sample in 0.6-0.8 mL of deuterated chloroform (CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).[3][4]

Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

Instrument: 500 MHz NMR Spectrometer

Solvent: CDCl₃

Temperature: 298 K

Pulse Sequence: zg30

Number of Scans: 16

Relaxation Delay: 2.0 s

Acquisition Time: 3.0 s

Spectral Width: 16 ppm

¹³C NMR Spectroscopy:

Instrument: 125 MHz NMR Spectrometer

Solvent: CDCl₃

Temperature: 298 K

Pulse Sequence: zgpg30 (proton decoupled)

Number of Scans: 1024

Relaxation Delay: 2.0 s
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Acquisition Time: 1.5 s

Spectral Width: 240 ppm

Mandatory Visualization
The logical workflow for confirming the structure of 9-Methylnonacosane using NMR is

depicted below.
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Caption: Workflow for NMR-based structural confirmation of 9-Methylnonacosane.
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While other analytical techniques like Mass Spectrometry and Gas Chromatography can

provide information about the molecular weight and purity of 9-Methylnonacosane, they do not

offer the detailed structural connectivity information that NMR provides. For instance, mass

spectrometry would confirm the molecular formula C₃₀H₆₂, but it would not be able to

distinguish between 9-Methylnonacosane and other isomers like 2-Methylnonacosane or n-

Triacontane without extensive fragmentation analysis. NMR, on the other hand, provides a

unique fingerprint of the molecule's structure through the distinct chemical shifts and coupling

patterns of its hydrogen and carbon atoms.[5][6] The combination of ¹H and ¹³C NMR is

therefore the gold standard for the unambiguous structural elucidation of such long-chain

alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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